propan-2-yl 1H-benzimidazol-1-ylacetate

• Molecular Formula: C12H14N2O2
• Molecular Weight: 218.25 g/mol
• IUPAC Name: propan-2-yl 2-(benzimidazol-1-yl)acetate
• InChI: InChI=1S/C12H14N2O2/c1-9(2)16-12(15)7-14-8-13-10-5-3-4-6-11(10)14/h3-6,8-9H,7H2,1-2H3
• InChI Key: QYPIPPYVZKTNMD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC(=O)CN1C=NC2=CC=CC=C21

Description

Propan-2-yl 1H-benzimidazol-1-ylacetate is a chemical compound that belongs to the benzimidazole family. Benzimidazole derivatives are known for their broad range of biological activities, including antifungal, antibacterial, antiviral, antitumor, and antiparasitic properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of propan-2-yl 1H-benzimidazol-1-ylacetate typically involves the reaction of 2-chloromethyl-1H-benzimidazole with isopropyl acetate in the presence of a base such as potassium carbonate . The reaction is carried out under reflux conditions, and the product is purified by recrystallization.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

Propan-2-yl 1H-benzimidazol-1-ylacetate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding benzimidazole derivatives.

Reduction: Reduction reactions can yield different benzimidazole-based products.

Substitution: The compound can participate in nucleophilic substitution reactions, leading to the formation of various substituted benzimidazole derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Nucleophiles like amines and thiols can be used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield benzimidazole-2-carboxylic acid derivatives, while substitution reactions can produce a variety of substituted benzimidazole compounds .

Scientific Research Applications

Propan-2-yl 1H-benzimidazol-1-ylacetate has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex benzimidazole derivatives.

Biology: The compound is studied for its potential antifungal and antibacterial properties.

Medicine: Research is ongoing to explore its potential as an antitumor and antiviral agent.

Industry: It is used in the development of agricultural fungicides and other agrochemicals.

Mechanism of Action

The mechanism of action of propan-2-yl 1H-benzimidazol-1-ylacetate involves its interaction with specific molecular targets and pathways. For instance, it may inhibit the synthesis of ergosterol, a key component of fungal cell membranes, thereby exerting its antifungal effects . The compound may also interfere with DNA synthesis and repair mechanisms, contributing to its antitumor activity .

Comparison with Similar Compounds

Similar Compounds

Carbendazim: A well-known benzimidazole fungicide with similar antifungal properties.

Benomyl: Another benzimidazole derivative used as a fungicide.

Thiabendazole: A benzimidazole compound with antifungal and antiparasitic activities.

Uniqueness

Its ability to undergo diverse chemical reactions and form a wide range of products makes it a valuable compound for research and industrial applications .